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Compound of Interest

Compound Name: 1-(Phenylsulfinyl)piperidine

Cat. No.: B185665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information and handling precautions for

1-(Phenylsulfinyl)piperidine (CAS RN: 4972-31-0). The following sections detail the

compound's properties, associated hazards, recommended handling procedures, and

emergency protocols to ensure its safe use in a laboratory setting.

Chemical and Physical Properties
1-(Phenylsulfinyl)piperidine is a sulfinamide used as a reagent in organic synthesis,

particularly in glycosylation reactions. Its key physical and chemical properties are summarized

below.
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Property Value Source

Molecular Formula C₁₁H₁₅NOS [1][2]

Molecular Weight 209.31 g/mol [2][3]

Appearance White crystalline solid [4]

Melting Point 84-88 °C [1][3]

Boiling Point (Predicted) 354.2 ± 25.0 °C [1]

Density (Predicted) 1.22 ± 0.1 g/cm³ [1]

CAS Number 4972-31-0 [2][3]

Hazard Identification and Classification
1-(Phenylsulfinyl)piperidine is classified as hazardous under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with ingestion, skin and eye contact, and respiratory irritation. The GHS

classification is detailed in the following table.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

(Respiratory tract irritation)

3
H335: May cause respiratory

irritation

The signal word for this compound is Warning.[2][4]
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Adherence to strict safety protocols is mandatory when handling 1-(Phenylsulfinyl)piperidine
to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this compound. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).[2]

Respiratory Protection: A NIOSH-approved N95 dust mask or higher-level respirator should

be used, especially when handling the solid form, to avoid inhalation of dust particles.

Skin and Body Protection: A laboratory coat and closed-toe shoes are required.

Engineering Controls
Work with 1-(Phenylsulfinyl)piperidine should be conducted in a well-ventilated area.[2] A

chemical fume hood is recommended, particularly for procedures that may generate dust or

aerosols.[2] An eyewash station and safety shower must be readily accessible in the immediate

work area.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[2]

Avoid the formation and inhalation of dust.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Wash hands thoroughly after handling.[2][4]

Ensure containers are tightly closed when not in use.[2]

Storage Conditions
Store 1-(Phenylsulfinyl)piperidine in a cool, dry, and well-ventilated place.[2] Keep the

container tightly sealed to prevent moisture ingress.[2] A recommended storage temperature is
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-20°C.

Experimental Workflow and Handling
While specific experimental protocols will vary, the following provides a general workflow for the

safe handling and use of 1-(Phenylsulfinyl)piperidine in a research context, based on its

application in glycosylation reactions.

General Experimental Protocol for Glycosylation
Reactions
1-(Phenylsulfinyl)piperidine is often used in conjunction with trifluoromethanesulfonic

anhydride (Tf₂O) for the activation of thioglycosides.[4] A typical procedure involves the

following steps, which should be performed under an inert atmosphere (e.g., argon or nitrogen)

and at low temperatures:

Reagent Preparation: In a fume hood, add the thioglycoside, 1-(Phenylsulfinyl)piperidine,

and a non-nucleophilic base (such as 2,4,6-tri-tert-butylpyrimidine) to a flask containing

activated molecular sieves in a dry solvent like dichloromethane.[4]

Cooling: Cool the reaction mixture to a low temperature, typically between -78 °C and -60 °C,

using a dry ice/acetone or similar cooling bath.[4]

Activation: Slowly add trifluoromethanesulfonic anhydride to the cooled and stirred solution.

[4]

Addition of Acceptor: After a short activation period (e.g., 5 minutes), add a solution of the

glycosyl acceptor.[4]

Reaction Quenching and Work-up: Once the reaction is complete, allow the mixture to warm

to room temperature. The reaction is then quenched, typically with a saturated aqueous

solution of sodium bicarbonate.[4] The organic layer is separated, washed, dried, and

concentrated under reduced pressure.

Purification: The crude product is then purified, commonly by column chromatography on

silica gel.[4]
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The following diagram illustrates a logical workflow for the safe handling of 1-
(Phenylsulfinyl)piperidine.

Start: Receive Chemical

1. Inspect Container
- Check for damage

- Verify label

End: Complete Documentation

2. Storage
- Cool, dry, well-ventilated area

- Tightly sealed container
- Recommended: -20°C

3. Don PPE
- Safety goggles

- Lab coat
- Nitrile gloves

- N95 dust mask

4. Work in Fume Hood
- Weigh solid

- Prepare solutions

5. Perform Experiment
- Handle with care

- Follow specific protocol
- Monitor reaction

6. Decontaminate
- Clean glassware

- Wipe down surfaces

7. Waste Disposal
- Segregate waste

- Follow institutional guidelines

8. Remove PPE
- Remove gloves first

- Wash hands thoroughly
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Click to download full resolution via product page

Caption: Safe handling workflow for 1-(Phenylsulfinyl)piperidine.

First Aid and Emergency Procedures
In the event of exposure to 1-(Phenylsulfinyl)piperidine, immediate action is crucial.

Exposure Route First Aid Measures

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2][4]

In Case of Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If skin irritation occurs, get medical

advice/attention.[2]

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2][4]

If Swallowed

Call a POISON CENTER or doctor immediately

if you feel unwell. Rinse mouth. Do NOT induce

vomiting.[2][4]

Fire-Fighting Measures
In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.

Accidental Release Measures
For a small spill, wear appropriate PPE, and carefully sweep up the solid material, avoiding

dust generation. Place it in a sealed container for disposal. For a large spill, evacuate the area

and follow emergency procedures.

Disposal Considerations
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Dispose of 1-(Phenylsulfinyl)piperidine and any contaminated materials in accordance with

local, state, and federal regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide essential safety and handling information. Researchers

should always consult the most current Safety Data Sheet (SDS) for 1-
(Phenylsulfinyl)piperidine before use and adhere to all institutional safety policies and

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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